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Compound of Interest

Compound Name: 2-Ethylcyclohexanol

Cat. No.: B1581418

This guide provides comprehensive safety protocols and logistical plans for the handling and
disposal of 2-Ethylcyclohexanol, tailored for research, scientific, and drug development
professionals. Following these procedures is critical for ensuring personal safety and
environmental compliance.

Physical and Chemical Properties

A summary of the key quantitative data for 2-Ethylcyclohexanol is presented below for easy
reference.
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Property Value

Molecular Formula C8H160[1]

Molecular Weight 130.23 g/mol [2]

Appearance Colorless liquid[2] or solid[3]
Odor Characteristic aromatic odor[2]
Melting Point 19.68°C (estimate)[3]

Boiling Point 74 - 79 °C at 16 hPa[3]

Flash Point 68 °C (closed cup)[3]

Density 0.906 g/mL at 25 °CJ[3]

log Pow 2.583[3]

Operational Plan: Handling 2-Ethylcyclohexanol

This section details the step-by-step procedures for the safe handling of 2-Ethylcyclohexanol
in a laboratory setting.

Preparation and Engineering Controls

e Ventilation: Always handle 2-Ethylcyclohexanol in a well-ventilated area.[4][5] Use a
chemical fume hood or implement local exhaust ventilation to maintain exposure below
permissible limits.[4][6]

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[4][7]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[5][8][9][10] Use non-sparking, anti-static tools for handling.[4][11]

o Personal Protective Equipment (PPE) Check: Before handling, inspect all PPE for integrity.
Do not use damaged gloves, gowns, or eye protection.

Required Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2-Ethylcyclohexanol:

Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around
the eyes.[4] For tasks with a higher risk of splashing, a face shield must be worn in addition
to safety goggles.[3][4] Standard eyeglasses with side shields are not sufficient.[12]

Skin Protection:

o Gloves: Wear chemical-resistant gloves. Butyl or nitrile latex gloves are suitable choices.
[13] Avoid PVC gloves as they offer little chemical protection.[12] Always inspect gloves for
tears or punctures before use.

o Lab Coat/Gown: A chemically resistant lab coat or gown is required to protect against skin
contact.[3][14] For larger quantities or splash risks, a complete chemical-resistant suit may

be necessary.[3]

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-certified organic vapor respirator is required.[4] Ensure proper fit-testing and training

for respirator use.[12]

Footwear: Closed-toe shoes are mandatory. For situations with a risk of large spills,
chemical-resistant boots should be worn.[14]

Handling Procedure

Don PPE: Put on all required PPE before entering the handling area.

Dispensing: Carefully dispense the required amount of 2-Ethylcyclohexanol, avoiding the

creation of mists or aerosols.[3]
Container Management: Keep the container tightly closed when not in use.[3][4][11]

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.[4][6] Do not breathe
vapors or mists.[8][9]

Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
work area.[4][8][10] Do not eat, drink, or smoke in the handling area.[4]
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Post-Handling and Cleanup

Decontamination: Clean the work area thoroughly after use.

PPE Removal: Remove PPE in a manner that avoids self-contamination. Dispose of single-
use PPE according to the disposal plan.

Storage: Store 2-Ethylcyclohexanol in a cool, dry, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents.[3][11] Keep containers tightly closed.
[4][11]

Emergency Procedures
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or stops, provide
artificial respiration and seek immediate medical attention.[3][4][8]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[3][4][8]
Remove contaminated clothing and wash it before reuse.[4][9] Seek medical attention if skin
irritation occurs.[4]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do.[3][4][8] Continue rinsing and
seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3][4][8]

Spill Response

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such

as sand, earth, or vermiculite.[5][8]
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e Collect: Collect the absorbed material using spark-proof tools and place it into a suitable,
sealed container for disposal.[8][11]

o Clean: Clean the spill area with soap and water, collecting the cleaning water for disposal.
Do not allow the chemical or cleaning runoff to enter drains or waterways.[11][15]

Disposal Plan

Proper disposal of 2-Ethylcyclohexanol and its contaminated waste is crucial to prevent
environmental contamination and comply with regulations.

o Waste Identification: 2-Ethylcyclohexanol is a chemical waste and may be classified as
hazardous.[11] All materials that have come into contact with it, including empty containers,
absorbent materials from spills, and used PPE, should be treated as contaminated waste.

» Containerization: Collect all waste in clearly labeled, sealed, and appropriate containers.[5]
[11] Do not mix with other waste streams unless instructed to do so by your institution's
environmental health and safety (EHS) department.

o Storage Pending Disposal: Store waste containers in a designated, well-ventilated, and
secure area away from incompatible materials.

» Disposal Method: Dispose of the chemical waste through a licensed waste disposal
company.[6][11] Adhere to all local, regional, and national hazardous waste regulations.[11]
Do not dispose of it down the drain or in the general trash.[11][15]

Workflow for Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 2-Ethylcyclohexanol.
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Caption: Workflow for Safe Handling and Disposal of 2-Ethylcyclohexanol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1581418?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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